Cas no 1025871-64-0 (1-Carboxymethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid)

1-Carboxymethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid is a pyridine derivative with notable applications in pharmaceutical and chemical synthesis. Its bifunctional structure, featuring both carboxylic acid and carboxymethyl groups, makes it a versatile intermediate for constructing heterocyclic compounds. The compound's reactivity allows for selective modifications, enabling its use in the development of bioactive molecules and coordination chemistry. Its stability under standard conditions ensures consistent performance in synthetic processes. Additionally, the presence of multiple functional groups facilitates its role in cross-coupling reactions and chelation, making it valuable for researchers in medicinal chemistry and material science.
1-Carboxymethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid structure
1025871-64-0 structure
Product Name:1-Carboxymethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid
CAS No:1025871-64-0
MF:C8H7NO5
MW:197.144882440567
MDL:MFCD19691373
CID:3043191
PubChem ID:46868558
Update Time:2025-06-11

1-Carboxymethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Carboxymethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid
    • 1-(carboxymethyl)-6-oxopyridine-3-carboxylic acid
    • AT13812
    • AKOS015921436
    • EN300-174743
    • 5-carboxy-1-carboxymethyl-2-oxidopyridinium
    • 1-(carboxymethyl)-6-oxo-1,6-dihydropyridine-3-carboxylicacid
    • 1-(carboxymethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
    • 1025871-64-0
    • MDL: MFCD19691373
    • Inchi: 1S/C8H7NO5/c10-6-2-1-5(8(13)14)3-9(6)4-7(11)12/h1-3H,4H2,(H,11,12)(H,13,14)
    • InChI Key: UZZTVORBQCDSNQ-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC(O)=O)C=C(C(O)=O)C=C1

Computed Properties

  • Exact Mass: 197.032422g/mol
  • Monoisotopic Mass: 197.032422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 197.14g/mol
  • XLogP3: -0.8
  • Topological Polar Surface Area: 94.9Ų

1-Carboxymethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid Pricemore >>

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Additional information on 1-Carboxymethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid

1-Carboxymethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic Acid: A Comprehensive Overview

1-Carboxymethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid, also known by its CAS number CAS No. 1025871-64-0, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and potential applications in drug development. The structure of this compound features a pyridine ring with two carboxylic acid groups and a carboxymethyl substituent, making it a unique member of the pyridine family.

The synthesis of 1-Carboxymethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid has been explored through various routes, including both traditional organic synthesis methods and more modern approaches leveraging biocatalysis. Recent studies have highlighted the potential of using enzymatic methods to synthesize this compound, which not only enhances yield but also reduces environmental impact. These advancements underscore the importance of sustainable chemistry practices in modern research.

One of the most intriguing aspects of this compound is its biological activity. Research conducted in the past few years has demonstrated that 1-Carboxymethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid exhibits potent anti-inflammatory and antioxidant properties. These findings have led to investigations into its potential use as a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for drug development.

In terms of applications, this compound has shown promise in the food industry as a natural preservative due to its antioxidant properties. Additionally, it has been explored as a component in functional foods aimed at improving human health by combating oxidative stress. The versatility of CAS No. 1025871-64-0 highlights its potential across multiple sectors, from pharmaceuticals to nutraceuticals.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular docking studies have revealed interactions between this compound and key proteins involved in inflammatory processes, providing insights into its mechanism of action. Such studies are crucial for designing more effective drugs with fewer side effects.

In conclusion, 1-Carboxymethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid, or CAS No. 1025871-64-0, is a multifaceted compound with significant potential in various fields. Its unique chemical structure, coupled with its promising biological activities, positions it as a valuable asset in both academic research and industrial applications. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.

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